![molecular formula C22H23ClN6O2S B2413266 1-(3-(4-(5-chloro-2-methylphenyl)piperazin-1-yl)-3-oxopropyl)-4-methylthieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one CAS No. 1189857-90-6](/img/structure/B2413266.png)
1-(3-(4-(5-chloro-2-methylphenyl)piperazin-1-yl)-3-oxopropyl)-4-methylthieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one
Description
1-(3-(4-(5-chloro-2-methylphenyl)piperazin-1-yl)-3-oxopropyl)-4-methylthieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one is a useful research compound. Its molecular formula is C22H23ClN6O2S and its molecular weight is 470.98. The purity is usually 95%.
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Scientific Research Applications
Antihypertensive Potential
- Compounds similar in structure, including 1,2,4-triazolo[1,5-alpha]pyrimidines, have been synthesized and evaluated for antihypertensive activity. Notably, certain derivatives demonstrated promising antihypertensive effects both in vitro and in vivo, indicating potential application in managing hypertension (Bayomi et al., 1999).
Antagonist Activity for 5-HT2 Receptors
- Derivatives of 1,2,4-triazol-3(2H)-one and 1,3,5-triazine-2,4(3H)-dione, with structures related to the given compound, have shown potent 5-HT2 (serotonin) receptor antagonist activity. This suggests potential use in therapies targeting serotonin-related disorders (Watanabe et al., 1992).
Antimicrobial Properties
- Novel 1,2,4-triazole derivatives have been synthesized and displayed significant antimicrobial activities against various test microorganisms, pointing to potential use in developing new antimicrobial agents (Bektaş et al., 2007).
Anti-Diabetic Drug Potential
- Triazolo-pyridazine-6-yl-substituted piperazines, structurally similar to the given compound, have been developed and evaluated for their inhibition of Dipeptidyl peptidase-4 (DPP-4), a key enzyme in diabetes management. These compounds showed promising anti-diabetic effects, highlighting potential therapeutic applications in diabetes (Bindu et al., 2019).
Anti-Inflammatory Activity
- Studies on 4-phenylthieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidine-5(4H)-one derivatives, which are structurally similar, have revealed significant anti-inflammatory activities. These findings suggest potential applications in developing anti-inflammatory drugs (Pan et al., 2015).
properties
IUPAC Name |
12-[3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-3-oxopropyl]-8-methyl-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-7-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23ClN6O2S/c1-14-3-4-15(23)13-17(14)27-8-10-28(11-9-27)19(30)6-5-18-24-25-22-26(2)21(31)20-16(29(18)22)7-12-32-20/h3-4,7,12-13H,5-6,8-11H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JETZPVDCSWWJOG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)N2CCN(CC2)C(=O)CCC3=NN=C4N3C5=C(C(=O)N4C)SC=C5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23ClN6O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
471.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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